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Compound of Interest

Compound Name: 2-Acetylfuran

Cat. No.: B1664036 Get Quote

A Technical Guide to the Physical Constants of
2-Acetylfuran
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key physical constants

of 2-Acetylfuran, with a focus on its melting and boiling points. The information is presented to

support research, development, and quality control activities involving this important chemical

intermediate.

Core Physical Properties of 2-Acetylfuran
2-Acetylfuran is a versatile organic compound with applications in the synthesis of

pharmaceuticals and as a flavoring agent. A thorough understanding of its physical properties

is essential for its effective use and handling in a laboratory and industrial setting.

Summary of Quantitative Data
The melting and boiling points of 2-Acetylfuran have been reported across various sources.

The data is summarized in the table below for easy comparison. It is important to note that the

boiling point is significantly influenced by ambient pressure.
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Physical Constant Reported Value(s) Conditions

Melting Point
30 °C; 33 °C; 28 °C; 26-33 °C;

27-30 °C; 26-28 °C
Not specified

Boiling Point 168-169 °C Normal atmospheric pressure

67 °C at 10 mmHg

173 °C Not specified

175 °C Not specified

171-173 °C Not specified

The variability in the reported melting points may be attributed to the purity of the sample and

the specific methodology used for determination. For the boiling point, the pressure under

which the measurement was taken is a critical parameter.

Experimental Protocols for Physical Constant
Determination
Accurate determination of melting and boiling points is crucial for the identification and purity

assessment of compounds like 2-Acetylfuran. The following are detailed methodologies for

common experimental techniques.

Melting Point Determination: Capillary Method
The capillary method is a widely used and reliable technique for determining the melting point

of a solid organic compound.

Principle: A small, powdered sample of the substance is heated at a controlled rate, and the

temperature range over which the substance transitions from a solid to a liquid is recorded.[1]

Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C.[2]

Apparatus:

Melting point apparatus (e.g., Thiele tube or a modern digital instrument)
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Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil for a Thiele tube)

Mortar and pestle

Procedure:

Sample Preparation: A small amount of 2-Acetylfuran is finely powdered using a mortar and

pestle to ensure uniform heat distribution.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,

aiming for a sample height of 2-3 mm.

Apparatus Setup (Thiele Tube Method):

The Thiele tube is filled with a high-boiling point mineral oil.

The packed capillary tube is attached to a thermometer, with the sample aligned with the

thermometer bulb.

The thermometer and capillary tube assembly are immersed in the oil in the Thiele tube.

Heating and Observation:

The side arm of the Thiele tube is heated gently with a small flame. The design of the tube

promotes convection currents, ensuring uniform heating of the oil bath.[2]

The temperature is increased at a steady rate.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end

of the melting range.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1664036?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Melting Point Determination
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Prepare Powdered Sample

Pack Capillary Tube

Set up Thiele Tube Apparatus

Heat Side Arm Gently

Observe Sample

Record Initial Melting Temperature Record Final Melting Temperature

Determine Melting Range

Distillation Apparatus

Distillation Flask
(with 2-Acetylfuran
and boiling chips)

Thermometer

Condenser Receiving Flask

Heat Source
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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